Cas no 53603-16-0 (Hexyl Methanethiosulfonate)

Hexyl Methanethiosulfonate structure
Hexyl Methanethiosulfonate structure
Product name:Hexyl Methanethiosulfonate
CAS No:53603-16-0
MF:C7H16O2S2
MW:196.330739974976
CID:826099
PubChem ID:5150608

Hexyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Hexyl Methanethiosulfonate
    • 1-methylsulfonylsulfanylhexane
    • HMTS
    • Methanesulfonothioic Acid S-Hexyl Ester
    • HMTS; Methanesulfonothioic Acid S-Hexyl Ester;
    • S-Hexyl methanesulfonothioate
    • SCHEMBL5717938
    • DTXSID00408820
    • AKOS006278359
    • 53603-16-0
    • 1-(METHANESULFONYLSULFANYL)HEXANE
    • Inchi: InChI=1S/C7H16O2S2/c1-3-4-5-6-7-10-11(2,8)9/h3-7H2,1-2H3
    • InChI Key: LQICNBQQUNSDDJ-UHFFFAOYSA-N
    • SMILES: CCCCCCSS(=O)(=O)C

Computed Properties

  • Exact Mass: 196.05900
  • Monoisotopic Mass: 196.05917210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8Ų
  • XLogP3: 2.4

Experimental Properties

  • Stability/Shelf Life: Store Under Inert Atmosphere
  • PSA: 67.82000
  • LogP: 3.34030

Hexyl Methanethiosulfonate Security Information

Hexyl Methanethiosulfonate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Hexyl Methanethiosulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
H297150-100mg
Hexyl Methanethiosulfonate
53603-16-0
100mg
$ 201.00 2023-09-07
TRC
H297150-50mg
Hexyl Methanethiosulfonate
53603-16-0
50mg
$ 121.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-280777-100mg
Hexyl Methanethiosulfonate,
53603-16-0
100mg
¥2708.00 2023-09-05
A2B Chem LLC
AG25830-500mg
HEXYL METHANETHIOSULFONATE
53603-16-0
500mg
$1749.00 2024-04-19
A2B Chem LLC
AG25830-250mg
HEXYL METHANETHIOSULFONATE
53603-16-0
250mg
$1168.00 2024-04-19
TRC
H297150-250mg
Hexyl Methanethiosulfonate
53603-16-0
250mg
$460.00 2023-05-18
TRC
H297150-500mg
Hexyl Methanethiosulfonate
53603-16-0
500mg
$833.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-280777-100 mg
Hexyl Methanethiosulfonate,
53603-16-0
100MG
¥2,708.00 2023-07-10
A2B Chem LLC
AG25830-1g
HEXYL METHANETHIOSULFONATE
53603-16-0
1g
$2725.00 2024-04-19
A2B Chem LLC
AG25830-50mg
HEXYL METHANETHIOSULFONATE
53603-16-0
50mg
$577.00 2024-04-19

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd